Cas no 1426290-16-5 (2-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrimidine hydrochloride)

• Product Name: 2-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrimidine hydrochloride
• CAS No: 1426290-16-5
• MF: C₉H₁₀ClN₅O
• MW: 239.661599636078
• MDL: MFCD16652975
• CID: 4598754
• PubChem ID: 72716114
• Update Time: 2025-05-19

2-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-azetidin-3-yl-1,2,4-oxadiazol-3-yl)pyrimidine hydrochloride
• 2-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrimidine hydrochloride

• MDL： MFCD16652975
• Inchi： 1S/C9H9N5O.ClH/c1-2-11-7(12-3-1)8-13-9(15-14-8)6-4-10-5-6;/h1-3,6,10H,4-5H2;1H
• InChI Key： YMNQIYJOUFRATC-UHFFFAOYSA-N
• SMILES： C1(C2CNC2)ON=C(C2=NC=CC=N2)N=1.Cl

Additional information on 2-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrimidine hydrochloride

2-[5-(Azetidin-3-yl)-1,2,4-Oxadiazol-3-yl]Pyrimidine Hydrochloride: A Comprehensive Overview

The compound 2-[5-(Azetidin-3-yl)-1,2,4-Oxadiazol-3-yl]Pyrimidine Hydrochloride (CAS No. 1426290-16-5) is a highly specialized chemical entity with significant potential in the field of medicinal chemistry. This molecule is characterized by its unique structural features, which include a pyrimidine ring fused with an oxadiazole moiety and an azetidine substituent. The combination of these functional groups renders this compound highly versatile and amenable to a wide range of biological activities.

Recent studies have highlighted the antitumor activity of this compound, particularly in the context of targeting specific signaling pathways involved in cancer progression. The oxadiazole ring, a key structural component, has been shown to enhance the molecule's ability to interact with biological targets such as kinases and proteases. Furthermore, the azetidine group contributes to the compound's stability and bioavailability, making it a promising candidate for drug development.

In terms of synthesis, this compound is typically derived from a multi-step process involving the reaction of an azetidine derivative with an oxadiazole precursor. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic coupling reactions, has significantly improved the yield and purity of this compound. These advancements have also facilitated its scalability for preclinical and clinical studies.

From a pharmacological perspective, 2-[5-(Azetidin-3-yl)-1,2,4-Oxadiazol-3-yl]Pyrimidine Hydrochloride exhibits remarkable selectivity towards certain receptor systems. For instance, it has been demonstrated to modulate the activity of G protein-coupled receptors (GPCRs), which are critical in various physiological processes. This selectivity underscores its potential as a lead compound for the development of novel therapeutics targeting diseases such as inflammation, neurodegenerative disorders, and cardiovascular conditions.

Moreover, recent computational studies have provided insights into the molecular docking patterns of this compound with key biological targets. These studies have revealed that the pyrimidine ring plays a pivotal role in stabilizing interactions within enzyme active sites. The integration of experimental and computational approaches has further enhanced our understanding of its mechanism of action and has paved the way for rational drug design.

In conclusion, 2-[5-(Azetidin-3-yl)-1,2,4-Oxadiazol-3-yl]Pyrimidine Hydrochloride (CAS No. 1426290-16-5) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its demonstrated biological activities and pharmacological properties, positions it as a valuable asset in the pursuit of innovative therapeutic solutions. As research continues to unfold, this compound is expected to contribute significantly to the development of next-generation drugs addressing unmet medical needs.